Cas no 68046-91-3 ( )

  structure
  structure
Product Name: 
CAS No:68046-91-3
MF:C25H51NO2
MW:397.677948236465
CID:968464
PubChem ID:351651
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • tetradecan-1-amine,undec-10-enoic acid
    • NSC-522594
    • 68046-91-3
    • DTXSID30326003
    • tetradecan-1-amine; undec-10-enoic acid
    • NSC522594
    • DS-012470
    •  
    • Inchi: 1S/C14H31N.C11H20O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15;1-2-3-4-5-6-7-8-9-10-11(12)13/h2-15H2,1H3;2H,1,3-10H2,(H,12,13)
    • InChI Key: NJBKXZAWKUXALW-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCC=C)=O.NCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 397.39223
  • Monoisotopic Mass: 397.391979870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 21
  • Complexity: 243
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • PSA: 63.32
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